Cas no 188813-09-4 (3-Bromo-5-iodobenzaldehyde)

• Product Name: 3-Bromo-5-iodobenzaldehyde
• CAS No: 188813-09-4
• MF: C₇H₄BrIO
• MW: 310.914533615112
• MDL: MFCD07779024
• CID: 138016
• PubChem ID: 21935325
• Update Time: 2025-04-19

3-Bromo-5-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-iodobenzaldehyde
• 3-(2-METHOXYBENZYLOXY) PROPYL CHLORIDE
• Benzaldehyde,3-bromo-5-iodo-
• 3-bromanyl-5-iodanyl-benzaldehyde
• 3-bromo-5-iodo-benzaldehyde
• 5-bromo-3-iodobenzaldehyde
• Benzaldehyde,3-bromo-5-iodo
• Benzaldehyde, 3-bromo-5-iodo-
• XZXJUWDREBPKRI-UHFFFAOYSA-N
• AB42478
• AK112727
• SY030205
• X5187
• A813272
• EN300-4266678
• AKOS015910315
• MFCD07779024
• 4-CYANO-3,5-DIFLUOROPHENYL4-PROPYL-BENZOATE
• DTXSID10620334
• SCHEMBL1072176
• CS-0186787
• AMY30379
• CL9323
• AS-46291
• 188813-09-4
• FT-0643786
• DB-044685

• MDL： MFCD07779024
• Inchi： 1S/C7H4BrIO/c8-6-1-5(4-10)2-7(9)3-6/h1-4H
• InChI Key： XZXJUWDREBPKRI-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C=O)=C1)Br

Computed Properties

• Exact Mass: 309.84900
• Monoisotopic Mass: 309.849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.7

Experimental Properties

• Density: 2.231
• Boiling Point: 318.433℃/760mmHg
• Flash Point: 146.384°C
• Refractive Index: 1.696
• PSA: 17.07000
• LogP: 2.86620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives